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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B039855

An In-depth Technical Guide to N-(2-
Heptyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Heptyl)aniline, detailing its
chemical identity, physicochemical properties, a plausible synthetic protocol, and its molecular
structure. This information is intended to support research and development activities where
this compound may be of interest.

Chemical Identity and Properties

N-(2-Heptyl)aniline, also known by its IUPAC name N-heptan-2-ylaniline, is a secondary
amine derivative of aniline. It is characterized by a heptyl group attached to the nitrogen atom
of the aniline molecule at the second carbon of the heptyl chain.

CAS Number: 67915-63-3[1][2]

The quantitative physicochemical data for N-(2-Heptyl)aniline are summarized in the table
below. It is important to note that experimentally determined data for this specific compound is
limited in publicly accessible literature; therefore, some values are computed estimates.
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Property Value Source
Molecular Formula Ci3H21N Guidechem
Molecular Weight 191.31 g/mol [1]

IUPAC Name N-heptan-2-ylaniline [1]

Density 0.918 g/cm? (predicted) Guidechem
Boiling Point 287'8_ - at 760 mmHg Guidechem
(predicted)

Flash Point 127.2 °C (predicted) Guidechem
Refractive Index 1.522 (predicted) Guidechem
LogP (Octanol-Water) 4.14 (predicted) Guidechem

Molecular Structure

The molecular structure of N-(2-Heptyl)aniline consists of a benzene ring bonded to a
secondary amine, which is further substituted with a 2-heptyl group.

Caption: Molecular structure of N-(2-Heptyl)aniline.

Experimental Protocols: Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of N-(2-Heptyl)aniline is not
readily available in the cited literature, a plausible and efficient method is through reductive
amination of aniline with 2-heptanone.[3][4][5] This one-pot reaction is widely used for the
synthesis of secondary amines due to its high selectivity and the use of readily available
starting materials.[3][6]

Reaction Scheme:
Aniline + 2-Heptanone - N-(2-Heptyl)aniline
Materials and Reagents:

e Aniline
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e 2-Heptanone

e Sodium triacetoxyborohydride (NaBH(OACc)s) or a similar reducing agent like sodium
cyanoborohydride (NaBHsCN).[5]

e Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) as the solvent.
» Acetic acid (optional, as a catalyst for imine formation).

o Saturated sodium bicarbonate solution.

e Brine (saturated sodium chloride solution).

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa).

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
separatory funnel, etc.).

e Stirring apparatus (magnetic stirrer and stir bar).

o Equipment for solvent removal (rotary evaporator).

o Chromatography equipment for purification (silica gel, solvents).
Proposed Procedure:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add aniline (1.0 equivalent) and 2-heptanone (1.1 equivalents) dissolved in
anhydrous dichloromethane.

¢ Imine Formation: If desired, a catalytic amount of acetic acid (e.g., 0.1 equivalents) can be
added to facilitate the formation of the imine intermediate. The mixture is stirred at room
temperature for 1-2 hours.

e Reduction: Sodium triacetoxyborohydride (1.5 equivalents) is added portion-wise to the
stirred solution. The reaction is typically exothermic, and the addition rate should be
controlled to maintain a gentle reaction.
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o Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the
starting materials are consumed (typically 12-24 hours).

o Workup: Upon completion, the reaction is quenched by the slow addition of a saturated
agueous solution of sodium bicarbonate. The mixture is then transferred to a separatory
funnel.

o Extraction: The organic layer is separated, and the aqueous layer is extracted two more
times with dichloromethane. The combined organic layers are washed with brine.

e Drying and Concentration: The organic phase is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(2-
Heptyl)aniline.

Logical Workflow for the Proposed Synthesis:

Caption: Proposed workflow for the synthesis of N-(2-Heptyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['CAS number and molecular structure of N-(2-
Heptyl)aniline”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039855#cas-number-and-molecular-structure-of-n-2-
heptyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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